Cas no 956118-40-4 (5-Methyl-1,3-oxazole-4-carbaldehyde)

• Product Name: 5-Methyl-1,3-oxazole-4-carbaldehyde
• CAS No: 956118-40-4
• MF: C₅H₅NO₂
• MW: 111.0987
• MDL: MFCD10700247
• CID: 2819161
• PubChem ID: 28951063
• Update Time: 2024-03-03

5-Methyl-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-oxazole-4-carbaldehyde
• 5-METHYL-1,3-OXAZOLE-4-CARBALDEHYDE
• 5-METHYLOXAZOLE-4-CARBALDEHYDE
• AB62633
• 4-OXAZOLECARBOXALDEHYDE, 5-METHYL-
• 5-Methyl-1,3-oxazole-4-carbaldehyde

• MDL： MFCD10700247
• Inchi： 1S/C5H5NO2/c1-4-5(2-7)6-3-8-4/h2-3H,1H3
• InChI Key： QRSJREWBZNZGGU-UHFFFAOYSA-N
• SMILES： O1C([H])=NC(C([H])=O)=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 111.032028402 g/mol
• Monoisotopic Mass: 111.032028402 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1
• Molecular Weight: 111.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles